1-Prop-2-ynyl-N-(thian-4-yl)piperidine-4-carboxamide

• IUPAC Name: 1-prop-2-ynyl-N-(thian-4-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C14H22N2OS/c1-2-7-16-8-3-12(4-9-16)14(17)15-13-5-10-18-11-6-13/h1,12-13H,3-11H2,(H,15,17)
• InChI Key: XCQOSMNOJRENJO-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCC(CC1)C(=O)NC2CCSCC2
• Molecular Formula: C14H22N2OS
• Molecular Weight: 266.40 g/mol

Description

Synthesis Analysis

Piperidines, which are six-membered heterocycles including one nitrogen atom and five carbon atoms in the sp3-hybridized state, are among the most important synthetic fragments for designing drugs. The development of fast and cost-effective methods for the synthesis of substituted piperidines, such as “1-Prop-2-ynyl-N-(thian-4-yl)piperidine-4-carboxamide”, is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of “this compound” includes a piperidine ring, which is a six-membered heterocycle with one nitrogen atom and five carbon atoms. The compound also contains a prop-2-ynyl group and a thian-4-yl group attached to the piperidine ring.

Chemical Reactions Analysis

The synthesis of piperidine derivatives involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These reactions include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions.

Future Directions

Piperidine derivatives play a significant role in the pharmaceutical industry, and their synthesis has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines, such as “1-Prop-2-ynyl-N-(thian-4-yl)piperidine-4-carboxamide”, remains an important task of modern organic chemistry. Future research may focus on discovering and biologically evaluating potential drugs containing the piperidine moiety.